Methyl 2-[({[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetyl)amino]benzoate

• IUPAC Name: methyl 2-[[2-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H17FN4O3S/c1-30-22(29)16-4-2-3-5-17(16)25-20(28)13-31-21-19-12-18(26-27(19)11-10-24-21)14-6-8-15(23)9-7-14/h2-12H,13H2,1H3,(H,25,28)
• InChI Key: QTQPSYFTYRGZIU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C22H17FN4O3S
• Molecular Weight: 436.5 g/mol

Description

“Methyl 2-[({[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetyl)amino]benzoate” is a complex organic compound. It’s part of the Pyrazolo[1,5-a]pyrimidine (PP) derivatives, which are a large family of N-heterocyclic compounds. These compounds have a significant impact in medicinal chemistry and have attracted attention in material science due to their significant photophysical properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a related compound, methyl 2-(4-(3-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidin-6-yl)phenyl)acetate, was prepared in good yield using a coupling reaction of methyl 2-(4-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)phenyl)acetate with 2-(2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, the crystal structure of methyl 2-(4-(3-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidin-6-yl)phenyl)acetate was reported, providing atomic coordinates and displacement parameters.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For example, a family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their tunable photophysical properties.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, have been identified as strategic compounds for optical applications . Another related compound, pyrazolo[3,4-d]pyrimidine, has been shown to inhibit CDK2, a protein involved in cell cycle regulation .

Mode of Action

For example, pyrazolo[1,5-a]pyrimidines have tunable photophysical properties, which can be adjusted by modifying the electron-donating groups (EDGs) at position 7 on the fused ring . Similarly, pyrazolo[3,4-d]pyrimidine derivatives inhibit CDK2, thereby affecting cell cycle progression .

Biochemical Pathways

Based on the known actions of similar compounds, it may be involved in pathways related to optical applications or cell cycle regulation .

Result of Action

For instance, pyrazolo[3,4-d]pyrimidine derivatives have demonstrated potent dual activity against examined cell lines and CDK2, leading to significant alterations in cell cycle progression and induction of apoptosis within cells .

Future Directions

The future directions in the research of similar compounds involve their use in medicinal chemistry and material science. Pyrazolo[1,5-a]pyrimidine derivatives, for instance, have a high impact in these fields due to their significant photophysical properties.